- New Insights into the Characterization of 'Insoluble Black HCN Polymers', Chemistry & Biodiversity, 2012, 9(1), 25-40
Cas no 2577-38-0 (2,4,7(1H,3H,8H)-Pteridinetrione)
2577-38-0 structure
Product Name:2,4,7(1H,3H,8H)-Pteridinetrione
2,4,7(1H,3H,8H)-Pteridinetrione Chemical and Physical Properties
Names and Identifiers
-
- 2,4,7(1H,3H,8H)-Pteridinetrione
- 1,8-dihydropteridine-2,4,7-trione
- 7-HYDROXYLUMAZINE
- 1H,3H,8H-pteridine-2,4,7-trione
- 1H,8H-Pteridin-2,4,7-trion
- 1H,8H-pteridine-2,4,7-trione
- 2,4,7-Pteridinetriol
- 2,7-Pteridinetriol
- 2,7-Trihydroxypteridine
- 7-Oxo-7,8-dihydro-lumazin (Isoxantho-lumazin,Violapterin)
- 7-oxo-7,8-dihydrolumazine
- 7-oxylumazine
- AC1L2PEP
- Isoxantholumazine
- Lumazine, 7-hydroxy-
- Violapterin
- UNII-3H368N1B88
- Pteridine-2,4,7(1H,3H,8H)-trione
- 3H368N1B88
- DTXSID30180440
- NSC-405591
- 2,4,6-Trihydroxypteridine
- NSC405591
- BCVUYVOMXUKYFC-UHFFFAOYSA-N
- starbld0004690
- 2,4,7-Trihydroxypteridine
- pteridine-2,4,7-triol
- SCHEMBL5443522
- 2,7(1H,3H,8H)-Pteridinetrione
- CHEBI:85515
- NSC 405591
- 1,2,3,4,7,8-hexahydropteridine-2,4,7-trione
- Q27158614
- 2577-38-0
-
- Inchi: 1S/C6H4N4O3/c11-2-1-7-3-4(8-2)9-6(13)10-5(3)12/h1H,(H3,8,9,10,11,12,13)
- InChI Key: BCVUYVOMXUKYFC-UHFFFAOYSA-N
- SMILES: O=C1C2=C(NC(C=N2)=O)NC(N1)=O
Computed Properties
- Exact Mass: 180.02842
- Monoisotopic Mass: 180.028
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 99.7A^2
- XLogP3: -1.8
Experimental Properties
- Density: 1.6010 (rough estimate)
- Boiling Point: 312.91°C (rough estimate)
- Flash Point: 402.9°C
- Refractive Index: 1.6700 (estimate)
- PSA: 99.66
2,4,7(1H,3H,8H)-Pteridinetrione Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Ammonium chloride Solvents: Water ; 3 - 30 d, 38 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; 24 h, 110 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; 24 h, 110 °C
Reference
2,4,7(1H,3H,8H)-Pteridinetrione Preparation Products
- propanedioic acid (141-82-2)
- 2-aminobutanedioic acid (617-45-8)
- Malic acid (6915-15-7)
- Hydroxymalonic Acid (80-69-3)
- Uracil (66-22-8)
- 2,4,7(1H,3H,8H)-Pteridinetrione (2577-38-0)
- Pyrazine-2,5-diol (134434-28-9)
- 2-Aminomalonic Acid Monopotassium Salt (1068-84-4)
- Isobarbituric Acid (496-76-4)
- Urea (57-13-6)
- Hypoxanthine (68-94-0)
- 2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid (65-86-1)
- Adenine (73-24-5)
- Guanine (73-40-5)
- 2-hydroxyacetic acid (79-14-1)
- butanedioic acid (110-15-6)
- 5-Aminouracil (932-52-5)
- Glycine (56-40-6)
- Pyrimidine, 2,3,4,5-tetrahydro- (83921-18-0)
2,4,7(1H,3H,8H)-Pteridinetrione Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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